Cas no 88106-08-5 (Benzene, 2-methoxy-1,3,4-trinitro-)

• Product Name: Benzene, 2-methoxy-1,3,4-trinitro-
• CAS No: 88106-08-5
• MF: C₇H₅N₃O₇
• MW: 243.130501508713
• CID: 644827
• PubChem ID: 13213780
• Update Time: 2025-04-19

Benzene, 2-methoxy-1,3,4-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methoxy-1,3,4-trinitro-
• 2-methoxy-1,3,4-trinitrobenzene
• DTXSID40528571
• 88106-08-5

• Inchi： 1S/C7H5N3O7/c1-17-7-5(9(13)14)3-2-4(8(11)12)6(7)10(15)16/h2-3H,1H3
• InChI Key： LERBXBUFXBQFLP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.01274951g/mol
• Monoisotopic Mass: 243.01274951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 147Ų